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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

Cat. No.: B165343 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Hydroxyethyl acetate (also known as ethylene glycol monoacetate), tailored for researchers,

scientists, and drug development professionals. Following these procedural steps is critical for

ensuring laboratory safety and environmental compliance.

Essential Safety and Handling
Proper handling is the first step in safe disposal. 2-Hydroxyethyl acetate is a combustible

liquid that can cause serious eye damage and may irritate the skin, respiratory tract, and

digestive tract.[1][2][3] Adherence to correct personal protective equipment (PPE) and handling

protocols is mandatory.
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Precaution Category Specific Requirement Source

Eye/Face Protection

Wear safety glasses with side

shields or goggles; a face

shield is recommended.

[3]

Hand Protection
Wear appropriate chemical-

resistant gloves.
[1][3]

Protective Clothing

Wear suitable protective

clothing to prevent skin

contact.

[1][3]

Ventilation

Handle only in a well-ventilated

area or with local exhaust

ventilation.

[1][2][3][4]

Ignition Sources

Keep away from heat, sparks,

and open flames. Use non-

sparking tools.

[1][4][5][6]

Storage

Store in a tightly closed,

properly labeled container in a

cool, dry, well-ventilated place

away from incompatible

materials.

[1][2][3][4]

Accidental Spill Management Protocol
In the event of a spill, immediate and correct action is necessary to prevent injury and

environmental contamination.

Experimental Protocol for Spill Neutralization and Cleanup:

Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area and

keep them upwind.[1][4]

Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could

create sparks.[1][4][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://cdn.chemservice.com/product/msdsnew/External/English/N-10377%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/2-hydroxyethyl-acetate.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10377%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/2-hydroxyethyl-acetate.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10377%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/2-hydroxyethyl-acetate.pdf
https://pim-resources.coleparmer.com/sds/62113.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10377%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/2-2-hydroxyethoxy-ethyl-acetate.pdf
https://www.chemicalbook.com/msds/2-hydroxyethyl-acetate.pdf
https://www.chemicalbook.com/msds/2-2-hydroxyethoxy-ethyl-acetate.pdf
https://www.fishersci.com/store/msds?partNumber=AC149420050&productDescription=2-ETHOXYETHYL+ACETATE+99%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20369
https://www.chemicalbook.com/msds/2-hydroxyethyl-acetate.pdf
https://pim-resources.coleparmer.com/sds/62113.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10377%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/2-2-hydroxyethoxy-ethyl-acetate.pdf
https://www.chemicalbook.com/msds/2-hydroxyethyl-acetate.pdf
https://www.chemicalbook.com/msds/2-2-hydroxyethoxy-ethyl-acetate.pdf
https://www.chemicalbook.com/msds/2-hydroxyethyl-acetate.pdf
https://www.chemicalbook.com/msds/2-2-hydroxyethoxy-ethyl-acetate.pdf
https://cameochemicals.noaa.gov/chemical/20369
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure Ventilation: Make sure the area is adequately ventilated to disperse vapors.[1][3]

Don PPE: Before addressing the spill, put on the required personal protective equipment,

including eye/face protection, chemical-resistant gloves, and protective clothing. For

significant spills, respiratory protection may be necessary.[1][3]

Contain the Spill: Prevent the spill from spreading and stop it from entering drains or

waterways using an inert absorbent material like sand, vermiculite, or earth.[2][3][7][8]

Absorb and Collect: Carefully absorb the spilled liquid.[2][3] Use spark-proof tools to collect

the absorbed material and place it into a suitable, clean, dry, and clearly labeled container for

chemical waste disposal.[1][2][4]

Decontaminate: Once the bulk of the material is collected, wash the spill surface with a soap

and water solution.[6] Collect the decontamination runoff for disposal as hazardous waste.

Final Disposal: Seal the container holding the spill waste and manage it according to the

disposal procedures outlined below.

Step-by-Step Disposal Procedures
The disposal of 2-Hydroxyethyl acetate must comply with all local, state, and federal

regulations. Improper disposal, such as pouring it down the drain, is prohibited and can lead to

environmental contamination and legal penalties.[1][4][8][9]

Waste Identification:

Unused/Pure Product: If the decision is made to dispose of unused 2-Hydroxyethyl
acetate, it is classified as a commercial chemical product.[10] While not a listed

hazardous waste under the Resource Conservation and Recovery Act (RCRA), it must be

evaluated for hazardous characteristics (ignitability, corrosivity, reactivity, toxicity).[10]

Contaminated Product (Spent Waste): Used or contaminated 2-Hydroxyethyl acetate,

especially if mixed with heavy metals or other hazardous substances, is likely to be

classified as hazardous waste and is subject to stricter disposal regulations.[9]

Containerization:
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Keep waste 2-Hydroxyethyl acetate in a suitable, closed, and clearly labeled container.

[1][11] The label should clearly state "Hazardous Waste" and identify the contents.

Do not mix with other waste streams unless approved by your institution's environmental

health and safety (EHS) office or your licensed waste disposal contractor.[11]

Primary Disposal Method:

The recommended method for final disposal is to engage a licensed chemical waste

disposal company.[1]

Acceptable disposal technologies include controlled incineration at a permitted facility,

potentially with flue gas scrubbing to manage emissions.[1]

Disposal of Empty Containers:

Empty containers may still contain hazardous residue.

Containers can be triple-rinsed with a suitable solvent.[1] The rinsate must be collected

and disposed of as hazardous waste.

Once properly decontaminated, containers may be offered for recycling or reconditioning.

[1] Alternatively, they can be punctured to prevent reuse and disposed of in a sanitary

landfill as per local regulations.[1]

Consult and Document:

Always consult your organization's EHS department for specific guidance and protocols.

Maintain accurate records of waste generation and disposal for regulatory compliance.

Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the correct disposal path for

2-Hydroxyethyl acetate waste.
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Figure 1: 2-Hydroxyethyl Acetate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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